Cas no 1203578-99-7 (Methyl 1-aminoisoquinoline-3-carboxylate)

• Product Name: Methyl 1-aminoisoquinoline-3-carboxylate
• CAS No: 1203578-99-7
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 1084382
• PubChem ID: 73553783
• Update Time: 2025-04-20

Methyl 1-aminoisoquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-aminoisoquinoline-3-carboxylate
• Methyl 1-amino-3-isoquinolinecarboxylate
• 1203578-99-7
• Methyl1-aminoisoquinoline-3-carboxylate

• Inchi： 1S/C11H10N2O2/c1-15-11(14)9-6-7-4-2-3-5-8(7)10(12)13-9/h2-6H,1H3,(H2,12,13)
• InChI Key： CPOGTBQJBNSUTG-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC2C=CC=CC=2C(N)=N1)=O

Computed Properties

• Exact Mass: 202.074227566g/mol
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 65.2Ų